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Compound of Interest

Compound Name: 2-Chloro-3-methyl-1,1'-biphenyl

Cat. No.: B8668148

Get Quote

Technical Monograph: 2-Chloro-3-methyl-1,1'-
biphenyl
Content Type: Technical Safety & Application Guide Subject: 2-Chloro-3-methyl-1,1'-biphenyl
(Halogenated Biaryl Intermediate) Primary Application: Suzuki-Miyaura Cross-Coupling &

Medicinal Chemistry Scaffolding[1][2]

Part 1: Executive Summary & Chemical Identity
2-Chloro-3-methyl-1,1'-biphenyl is a specialized halogenated aromatic intermediate.[1][2]

Unlike simple biphenyls, the presence of a chlorine atom at the ortho (2) position combined

with a methyl group at the meta (3) position creates a unique steric environment.[2] This

structural rigidity makes it a valuable scaffold in the synthesis of atropisomeric ligands and

liquid crystal materials, but also presents specific challenges in oxidative addition during

palladium-catalyzed coupling.[2]
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Parameter Detail

Chemical Name 2-Chloro-3-methyl-1,1'-biphenyl

Molecular Formula C₁₃H₁₁Cl

Molecular Weight 202.68 g/mol

Structural Class Ortho-substituted halogenated biaryl

Solubility
Insoluble in water; Soluble in DCM, THF,

Toluene, Ethyl Acetate

Appearance
Viscous oil or low-melting solid (isomer

dependent)

Part 2: Hazard Identification (GHS Classification)[1]
[4][5][6]
Note: The following classification is derived from standard safety profiles for chlorinated methyl

biphenyl isomers (e.g., CAS 147404-69-1 analogues). Always consult the specific vendor SDS

for lot-specific data.

GHS Label Elements
Signal Word:WARNING
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Hazard Category Hazard Statement Code Description

Skin Corrosion/Irritation H315
Causes skin irritation

(Category 2).[1][2][3][4]

Serious Eye Damage H319
Causes serious eye irritation

(Category 2A).[2][3]

STOT - Single Exposure H335
May cause respiratory irritation

(Category 3).[1][2][3]

Aquatic Toxicity H411

Toxic to aquatic life with long-

lasting effects (Category 2).[1]

[2][5]

Toxicology & Safety Logic
Lipophilicity & Bioaccumulation: As a halogenated biaryl, this compound is highly lipophilic

(LogP > 4.0 estimated).[2] It readily penetrates dermal barriers.[2] While less persistent than

Polychlorinated Biphenyls (PCBs), it should be handled with strict containment to prevent

environmental accumulation.

Reactivity Hazards: The aryl chloride bond is stable under ambient conditions but releases

toxic hydrogen chloride (HCl) and carbon oxides upon thermal decomposition.

Part 3: Safe Handling & Storage Protocol
Hierarchy of Controls Workflow
The following diagram illustrates the mandatory safety workflow for handling substituted

biphenyls in a research setting.
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1. Risk Assessment
(Check Substitution/Scale)

2. Engineering Controls
(Fume Hood > 0.5m/s face velocity)

 Define Scale

3. Personal Protective Equipment
(Nitrile Gloves, Goggles, Lab Coat)

 Operator Access

4. Waste Disposal
(Halogenated Organic Waste Stream)

 Post-Reaction

Click to download full resolution via product page

Figure 1: Operational safety hierarchy for handling halogenated aromatics.

Storage Specifications
Atmosphere: Store under inert gas (Argon or Nitrogen).[2] While the aryl chloride is relatively

stable, the biphenyl core can be susceptible to slow oxidation over extended periods.

Temperature: Ambient (15–25°C) is generally acceptable, though refrigeration (2–8°C) is

recommended for high-purity analytical standards.[1][2]

Segregation: Keep away from strong oxidizing agents (e.g., nitric acid, permanganates) and

strong bases.

Part 4: Application Protocol (Suzuki-Miyaura
Coupling)
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Context: The 2-chloro substituent is sterically hindered by the adjacent 3-methyl group and the

phenyl ring at position 1.[1][2] Standard Pd(PPh₃)₄ catalysts may fail to undergo oxidative

addition. The use of electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) is required to

facilitate the catalytic cycle.[1][2]

Experimental Workflow: C-C Bond Formation
Objective: Coupling of 2-Chloro-3-methyl-1,1'-biphenyl with Phenylboronic acid.

Reagents:

Substrate: 2-Chloro-3-methyl-1,1'-biphenyl (1.0 equiv)[1][2]

Boronic Acid: Phenylboronic acid (1.5 equiv)

Catalyst: Pd₂(dba)₃ (2 mol%)

Ligand: SPhos (4-8 mol%) — Critical for hindered chlorides.[1][2]

Base: K₃PO₄ (3.0 equiv)

Solvent: Toluene/Water (10:1 ratio)

Step-by-Step Methodology:

Inerting: Flame-dry a Schlenk tube and backfill with Argon ×3.

Charging: Add solid reagents (Substrate, Boronic Acid, Base, Catalyst, Ligand) under a

positive stream of Argon.

Solvation: Add degassed Toluene/Water mixture via syringe.

Activation: Heat the reaction mixture to 100°C for 12–18 hours. Note: The hindered chloride

requires elevated temperatures compared to bromides.

Work-up: Cool to RT. Dilute with Ethyl Acetate.[2] Wash with water and brine. Dry over

Na₂SO₄.[2]

Purification: Flash column chromatography (Hexanes/EtOAc gradient).
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Reaction Mechanism Visualization
The following diagram details the catalytic cycle, emphasizing the difficulty of the oxidative

addition step due to the 2,3-substitution pattern.

Pd(0)-L
Active Catalyst

Oxidative Addition
(Rate Limiting Step)+ Ar-Cl (Hindered)

Transmetallation
(Base Assisted)

+ Ar-B(OH)2 / Base

Reductive Elimination
(Product Release)

Pd(II) Complex

- Biaryl Product

Click to download full resolution via product page

Figure 2: Suzuki-Miyaura catalytic cycle.[1][2][6] The red node indicates the energy barrier

imposed by the 2-Cl, 3-Me steric clash.[1][2]

Part 5: Emergency Response
Scenario Immediate Action

Eye Contact

Rinse cautiously with water for 15 minutes.

Remove contact lenses if present.[2][5][4][7]

Seek medical attention immediately.

Skin Contact

Wash with copious soap and water.[2][8][4] Do

not use organic solvents (ethanol/acetone) as

they may increase dermal absorption.[2]

Spill (Liquid)

Absorb with inert material (vermiculite/sand).[2]

[9] Do not use combustible materials like

sawdust.[2] Place in a sealed container labeled

"Halogenated Waste."

Fire

Use CO₂, dry chemical, or foam.[2][3][7] Do not

use high-pressure water jets, which may scatter

the chemical.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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